Cas no 2227706-83-2 ((2S)-1-(2-methoxy-6-methylpyridin-4-yl)propan-2-ol)

(2S)-1-(2-Methoxy-6-methylpyridin-4-yl)propan-2-ol is a chiral pyridine derivative characterized by its stereospecific (S)-configuration at the propan-2-ol moiety. This compound serves as a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of enantioselective active ingredients. The methoxy and methyl substituents on the pyridine ring enhance its stability and modulate electronic properties, while the hydroxyl group provides a reactive site for further functionalization. Its well-defined stereochemistry ensures consistent performance in asymmetric synthesis, making it advantageous for applications requiring high enantiopurity. The compound is typically handled under controlled conditions due to its sensitivity to moisture and air. Suitable for research-scale and industrial use, it demonstrates compatibility with standard organic transformations.
(2S)-1-(2-methoxy-6-methylpyridin-4-yl)propan-2-ol structure
2227706-83-2 structure
Product name:(2S)-1-(2-methoxy-6-methylpyridin-4-yl)propan-2-ol
CAS No:2227706-83-2
MF:C10H15NO2
MW:181.231602907181
CID:5993338
PubChem ID:165679368

(2S)-1-(2-methoxy-6-methylpyridin-4-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • (2S)-1-(2-methoxy-6-methylpyridin-4-yl)propan-2-ol
    • 2227706-83-2
    • EN300-1998524
    • Inchi: 1S/C10H15NO2/c1-7-4-9(5-8(2)12)6-10(11-7)13-3/h4,6,8,12H,5H2,1-3H3/t8-/m0/s1
    • InChI Key: GQZMTHVQVRDLHE-QMMMGPOBSA-N
    • SMILES: O[C@@H](C)CC1C=C(N=C(C)C=1)OC

Computed Properties

  • Exact Mass: 181.110278721g/mol
  • Monoisotopic Mass: 181.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.4Ų
  • XLogP3: 1.6

(2S)-1-(2-methoxy-6-methylpyridin-4-yl)propan-2-ol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1998524-5.0g
(2S)-1-(2-methoxy-6-methylpyridin-4-yl)propan-2-ol
2227706-83-2
5g
$5594.0 2023-06-01
Enamine
EN300-1998524-0.05g
(2S)-1-(2-methoxy-6-methylpyridin-4-yl)propan-2-ol
2227706-83-2
0.05g
$1620.0 2023-09-16
Enamine
EN300-1998524-0.1g
(2S)-1-(2-methoxy-6-methylpyridin-4-yl)propan-2-ol
2227706-83-2
0.1g
$1697.0 2023-09-16
Enamine
EN300-1998524-1.0g
(2S)-1-(2-methoxy-6-methylpyridin-4-yl)propan-2-ol
2227706-83-2
1g
$1929.0 2023-06-01
Enamine
EN300-1998524-0.25g
(2S)-1-(2-methoxy-6-methylpyridin-4-yl)propan-2-ol
2227706-83-2
0.25g
$1774.0 2023-09-16
Enamine
EN300-1998524-10.0g
(2S)-1-(2-methoxy-6-methylpyridin-4-yl)propan-2-ol
2227706-83-2
10g
$8295.0 2023-06-01
Enamine
EN300-1998524-10g
(2S)-1-(2-methoxy-6-methylpyridin-4-yl)propan-2-ol
2227706-83-2
10g
$8295.0 2023-09-16
Enamine
EN300-1998524-2.5g
(2S)-1-(2-methoxy-6-methylpyridin-4-yl)propan-2-ol
2227706-83-2
2.5g
$3782.0 2023-09-16
Enamine
EN300-1998524-0.5g
(2S)-1-(2-methoxy-6-methylpyridin-4-yl)propan-2-ol
2227706-83-2
0.5g
$1851.0 2023-09-16
Enamine
EN300-1998524-1g
(2S)-1-(2-methoxy-6-methylpyridin-4-yl)propan-2-ol
2227706-83-2
1g
$1929.0 2023-09-16

Additional information on (2S)-1-(2-methoxy-6-methylpyridin-4-yl)propan-2-ol

(2S)-1-(2-Methoxy-6-Methylpyridin-4-Yl)Propan-2-Ol: A Comprehensive Overview

(2S)-1-(2-Methoxy-6-Methylpyridin-4-Yl)Propan-2-Ol, also known by its CAS number NO 2227706-83-2, is a chiral organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique structural properties and promising biological activities. Recent studies have highlighted its potential as a versatile building block in drug design and synthesis.

The molecular structure of (2S)-1-(2-Methoxy-6-Methylpyridin-4-Yl)Propan-2-Ol consists of a pyridine ring substituted with methoxy and methyl groups, along with a propanol moiety. The stereochemistry at the chiral center (S configuration) plays a crucial role in determining its pharmacokinetic properties and interactions with biological systems. Researchers have explored the synthesis of this compound through various routes, including asymmetric catalysis and enantioselective reductions, to optimize its production efficiency.

Recent advancements in computational chemistry have enabled detailed studies of the electronic properties and reactivity of CAS NO 2227706-83-2. These studies have revealed its potential as a ligand in metal-catalyzed reactions, particularly in asymmetric catalysis. The compound's ability to coordinate with transition metals has been leveraged to develop novel catalysts for organic transformations, enhancing both yield and selectivity.

In the pharmaceutical industry, (2S)-1-(2-Methoxy-6-Methylpyridin-4-Yl)Propan-2-Ol has shown promise as an intermediate in the synthesis of bioactive molecules. Its role as a chiral auxiliary has been extensively studied, with recent findings demonstrating its effectiveness in controlling the stereochemistry of complex molecules. This has led to its use in the development of drugs targeting various therapeutic areas, including oncology and neurodegenerative diseases.

The biological activity of this compound has been a focal point of recent research. Studies have indicated that it exhibits moderate anti-inflammatory and antioxidant properties, making it a candidate for further exploration in nutraceutical applications. Additionally, its ability to modulate cellular signaling pathways has been investigated, providing insights into its potential as a lead compound for drug discovery.

From an environmental perspective, the degradation pathways of CAS NO 2227706-83-3 have been studied to assess its ecological impact. These studies have shown that the compound undergoes rapid biodegradation under aerobic conditions, reducing concerns about its persistence in natural systems. This information is crucial for regulatory compliance and sustainable chemical management practices.

In conclusion, (S)-1-(Methoxy-Pyridinyl)Propanol continues to be a subject of intense research due to its diverse applications and unique chemical properties. As new insights emerge from ongoing studies, this compound is expected to play an increasingly important role in advancing scientific and industrial endeavors.

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